Cas no 1251669-99-4 (N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide)
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties
Names and Identifiers
-
- VU0515056-1
- N-(3-cyanophenyl)-2-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-yl]oxy}acetamide
- F3222-4492
- STL130748
- 1251669-99-4
- AKOS005741432
- CCG-282869
- N-(3-cyanophenyl)-2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-6-methylpyrimidin-4-yl]oxyacetamide
- N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
- N-(3-cyanophenyl)-2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)-6-methylpyrimidin-4-yl)oxy)acetamide
- N-(3-Cyanophenyl)-2-[[2-(3,4-dihydro-2(1H)-isoquinolinyl)-6-methyl-4-pyrimidinyl]oxy]acetamide
-
- Inchi: 1S/C23H21N5O2/c1-16-11-22(30-15-21(29)26-20-8-4-5-17(12-20)13-24)27-23(25-16)28-10-9-18-6-2-3-7-19(18)14-28/h2-8,11-12H,9-10,14-15H2,1H3,(H,26,29)
- InChI Key: PFQHOCMFOVWJDI-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(C#N)=C1)(=O)COC1C=C(C)N=C(N2CCC3=C(C2)C=CC=C3)N=1
Computed Properties
- Exact Mass: 399.16952493g/mol
- Monoisotopic Mass: 399.16952493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 91.1Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 11.64±0.70(Predicted)
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-4492-2μmol |
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide |
1251669-99-4 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3222-4492-5μmol |
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide |
1251669-99-4 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-4492-10μmol |
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide |
1251669-99-4 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-4492-1mg |
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide |
1251669-99-4 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3222-4492-2mg |
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide |
1251669-99-4 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3222-4492-3mg |
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide |
1251669-99-4 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-4492-4mg |
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide |
1251669-99-4 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3222-4492-5mg |
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide |
1251669-99-4 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-4492-10mg |
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide |
1251669-99-4 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3222-4492-15mg |
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide |
1251669-99-4 | 90%+ | 15mg |
$89.0 | 2023-04-27 |
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide (CAS No. 1251669-99-4): A Comprehensive Overview
N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide (CAS No. 1251669-99-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a cyanophenyl group and a tetrahydroisoquinoline moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.
The cyanophenyl group in the structure of N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide is known for its electron-withdrawing properties, which can influence the compound's reactivity and binding affinity to biological targets. The tetrahydroisoquinoline moiety, on the other hand, is a common scaffold in many bioactive molecules and is often associated with central nervous system (CNS) activity. The combination of these functional groups in a single molecule provides a unique set of properties that are being explored for their potential therapeutic benefits.
Recent studies have focused on the pharmacological properties of N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Preliminary research has shown that N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide exhibits potent SSRI activity in vitro and in animal models, suggesting its potential as a novel antidepressant agent.
In addition to its SSRI activity, N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both cell cultures and animal models. This dual action as an SSRI and an anti-inflammatory agent makes it a promising candidate for the treatment of conditions where both depression and inflammation are prevalent.
The pharmacokinetic profile of N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide has also been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rates. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
Furthermore, the safety profile of N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.
One of the notable aspects of N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yloxy}acetamide is its potential for drug repurposing. Drug repurposing involves identifying new therapeutic uses for existing drugs or compounds that have already undergone extensive safety testing. This approach can significantly reduce the time and cost associated with drug development. Given its unique structure and pharmacological properties, N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yloxy}acetamide may have applications beyond depression and inflammation. For example, preliminary studies have suggested that it may have antiviral activity against certain RNA viruses.
In conclusion, N-(3-cyanophenyl)-2-{[6-methyl-2-(1, 7, 8, 9-tetrahydroisoquinolin- 7-yloxy}- -yloxy}- -acetamide (CAS No. 1 -99 - ) represents a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.
1251669-99-4 (N-(3-cyanophenyl)-2-{[6-methyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrimidin-4-yl]oxy}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)